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Compound of Interest

Compound Name: Chromanol 293B

Cat. No.: B1662282 Get Quote

Application Notes and Protocols: Chromanol
293B
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

Chromanol 293B stock solutions in a laboratory setting. Chromanol 293B is a potent and

selective blocker of the slow component of the delayed rectifier potassium current (IKs), making

it a valuable tool for research in cardiac electrophysiology and pharmacology.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and biological properties of

Chromanol 293B.

Table 1: Physicochemical Properties and Solubility
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Property Value Source(s)

Molecular Weight 324.39 g/mol [1][2]

Formula C₁₅H₂₀N₂O₄S [1][2]

CAS Number 163163-23-3 [1][2]

Recommended Solvents DMSO, Ethanol [1][2][3]

Maximum Stock Concentration

(DMSO)
100 mM [1][2][3]

Maximum Stock Concentration

(Ethanol)

20 mM (up to 100 mM with

gentle warming)
[1][3][4][5]

Storage (Powder) Room Temperature [1][2]

Storage (Stock Solution)
-20°C (up to one month) or

-80°C (for longer-term storage)
[2][6]

Table 2: Biological Activity

Target Action IC₅₀ Source(s)

IKs (KCNQ1/KCNE1) Blocker 1-10 µM [1][3]

CFTR Chloride

Current
Blocker 19 µM [1][3]

Kv4.3 (Ito) Blocker 38 µM [2]

hERG (Kv11.1) Negligible Inhibition > 30 µM [4]

Signaling Pathway and Mechanism of Action
Chromanol 293B selectively blocks the slow delayed rectifier potassium current (IKs). This

current is crucial for the repolarization phase of the cardiac action potential. The IKs channel is

formed by the co-assembly of the α-subunit KCNQ1 and the β-subunit KCNE1.[2][5]

Chromanol 293B is thought to bind to the inner pore vestibule of the KCNQ1 subunit, involving
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interactions with the selectivity filter and the S6 transmembrane segment, thereby physically

occluding the channel and preventing K⁺ ion efflux.[7]
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Figure 1. Mechanism of action of Chromanol 293B on the IKs potassium channel.

Experimental Protocols
Preparation of a 100 mM Chromanol 293B Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution, which is a common starting

concentration for subsequent dilutions.

Materials:

Chromanol 293B (MW: 324.39 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, you will need

32.44 mg of Chromanol 293B.

Calculation: 0.1 mol/L * 1 L/1000 mL * 324.39 g/mol * 1000 mg/g = 32.439 mg/mL

Weigh the compound: Carefully weigh out the calculated mass of Chromanol 293B powder

and place it into a sterile microcentrifuge tube.

Add solvent: Add the appropriate volume of anhydrous DMSO to the tube. For 32.44 mg, add

1 mL of DMSO.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the solid is

completely dissolved. Gentle warming or brief sonication can be used to aid dissolution if

necessary.

Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one month or at -80°C for longer-term storage.
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Figure 2. Workflow for preparing a Chromanol 293B stock solution in DMSO.

Preparation of Working Solutions for Cell-Based Assays
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Important Considerations:

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% to avoid solvent-induced cytotoxicity.[6]

Perform serial dilutions to achieve the desired final concentration of Chromanol 293B. This

helps to ensure accuracy and minimize precipitation.

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Example Protocol: Preparing a 10 µM Working Solution

Intermediate Dilution (Optional but Recommended): Thaw a 100 mM stock solution aliquot.

Dilute it 1:100 in your assay buffer or culture medium to create a 1 mM intermediate stock.

For example, add 5 µL of the 100 mM stock to 495 µL of medium.

Final Dilution: Dilute the 1 mM intermediate stock 1:100 in the final volume of culture medium

for your experiment to achieve a 10 µM working concentration. For example, add 10 µL of

the 1 mM intermediate stock to 990 µL of medium in your culture well. This results in a final

DMSO concentration of 0.01%.

Example Application: Whole-Cell Patch-Clamp
Electrophysiology
Chromanol 293B is frequently used to isolate and study specific potassium currents in

cardiomyocytes.

Experimental Setup (based on published studies):[3][8][9]

Cell Type: Isolated guinea pig or human ventricular myocytes.

Recording Technique: Whole-cell patch-clamp.

Solutions: The external (bath) solution and internal (pipette) solution are formulated to isolate

the IKs current. This often involves blocking other currents, such as ICa,L (with a calcium

channel blocker like nifedipine or nisoldipine) and IKr (with a specific blocker like E-4031).[8]
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Application of Chromanol 293B: The working solution of Chromanol 293B is perfused into

the bath solution.

Concentration Range: Effective concentrations typically range from 1 µM to 50 µM, with an

IC₅₀ of approximately 1-10 µM.[1][3][7]

Data Acquisition: Currents are recorded before and after the application of the compound to

determine the extent of IKs block. The effect is typically observed after several minutes of

perfusion and is reversible upon washout.[3][8]

These notes are intended as a guide. Researchers should always consult relevant literature

and optimize protocols for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Recommended solvent and concentration for
Chromanol 293B stock solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662282#recommended-solvent-and-concentration-
for-chromanol-293b-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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